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Compound of Interest

Compound Name: RAM-386

CAS No.: 104117-59-1

Cat. No.: B8817976

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the in vitro efficacy of

RAM-386, a putative small molecule inhibitor of the Regulation of Ace2p activity and cellular

morphogenesis (RAM) signaling pathway in fungi. The protocols outlined below are designed

for use in research and drug development settings to characterize the biochemical and cellular

effects of RAM-386.

The RAM signaling network is a conserved protein kinase cascade crucial for fungal

morphogenesis, cell separation, and polarized growth.[1][2] Key components of this pathway

include the kinases Cbk1 and Kic1, the scaffolding protein Tao3, and regulatory subunits Mob2,

Sog2, and Hym1.[3][4][5] In many fungal species, a primary downstream target of the RAM

pathway is the Ace2 transcription factor, which governs the expression of genes essential for

daughter cell-specific processes.[1][6]
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Biochemical assays are fundamental for determining if RAM-386 directly interacts with and

inhibits the activity of key enzymes within the RAM pathway, primarily the Cbk1 kinase.

Cbk1 In Vitro Kinase Assay
This assay directly measures the enzymatic activity of recombinant Cbk1 kinase and its

inhibition by RAM-386. The assay quantifies the transfer of a phosphate group from ATP to a

model substrate.

Data Presentation: Cbk1 Kinase Inhibition by RAM-386

RAM-386 Concentration
(nM)

Cbk1 Activity (% of
Control)

Standard Deviation

0 (Vehicle Control) 100 5.2

1 92.3 4.8

10 75.1 3.9

100 51.5 2.6

1000 (1 µM) 23.8 1.9

10000 (10 µM) 8.2 1.1

Experimental Protocol: Cbk1 Kinase Assay (ADP-Glo™ Luminescence-Based)

Materials:

Recombinant Cbk1 kinase

Myelin Basic Protein (MBP) substrate

ATP

Kinase Buffer (40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)[7]

RAM-386 (solubilized in DMSO)
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ADP-Glo™ Kinase Assay Kit (Promega)

White, opaque 96-well plates

Plate-reading luminometer

Procedure:

Reagent Preparation:

Prepare a serial dilution of RAM-386 in kinase buffer. The final DMSO concentration

should not exceed 1%.

Prepare a master mix containing the substrate (MBP) and ATP in kinase buffer.

Dilute recombinant Cbk1 enzyme in kinase buffer to the desired concentration.

Assay Setup:

Add 5 µL of the RAM-386 serial dilutions or vehicle control (DMSO) to the wells of a 96-

well plate.

Add 10 µL of the diluted Cbk1 enzyme to each well, except for the "no enzyme" control

wells.

Initiate the kinase reaction by adding 10 µL of the substrate/ATP master mix to each well.

Incubation:

Incubate the plate at 30°C for 60 minutes.

Signal Detection:

Following incubation, add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase

reaction and deplete the remaining ATP.

Incubate at room temperature for 40 minutes.
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Add 50 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate

a luminescent signal.

Incubate at room temperature for 30 minutes.

Measure the luminescence using a plate-reading luminometer.

Data Analysis:

Subtract the background luminescence (from "no enzyme" wells) from all other readings.

Normalize the data by setting the vehicle control as 100% kinase activity.

Plot the percent inhibition against the logarithm of the RAM-386 concentration to

determine the IC₅₀ value.

Workflow for Cbk1 Kinase Assay
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Preparation Assay Detection

Prepare RAM-386 Dilutions Add RAM-386 to Plate

Prepare Cbk1 Enzyme

Add Cbk1 Enzyme

Prepare Substrate/ATP Mix

Initiate Reaction with Substrate/ATP Incubate at 30°C Add ADP-Glo™ Reagent Incubate at RT Add Kinase Detection Reagent Incubate at RT Read Luminescence
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Start: Yeast Culture

Treat with RAM-386 or Vehicle

Incubate

Microscopic Observation

Image Capture
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End: Report Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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